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Compound of Interest

Compound Name: Carvomenthol

Cat. No.: B3432591

An In-depth Technical Guide to Carvomenthol: Chemical and Physical Properties

Introduction

Carvomenthol, a saturated monocyclic terpene alcohol, is a significant compound within the
class of menthane monoterpenoids.[1] Identified by its characteristic minty, herbal, and
camphor-like odor with a cooling sensation, it is a compound of high interest in the flavor and
fragrance industries.[1] It is found naturally in various citrus and mint oils, including those from
grapefruit, lemon, and peppermint.[1] This technical guide provides a comprehensive overview
of the chemical and physical properties of carvomenthol, its stereocisomeric forms, and
detailed experimental protocols for its synthesis, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of carvomenthol are summarized
below. These properties can vary slightly between its different stereoisomers.

Table 1: General and Chemical Properties of Carvomenthol
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Property Value Source(s)

Molecular Formula C10H200 [1112][3]

Molecular Weight 156.27 g/mol [1][4]
499-69-4 (for the

CAS Number ) [1112][5]
racemate/mixture)
2-methyl-5-(propan-2-

IUPAC Name ro-(prop [6]
yl)cyclohexan-1-ol
p-Menthan-2-ol,

Synonyms [2]
Hexahydrocarvacrol

Classification Menthane monoterpenoid [1107]

Table 2: Physical Properties of Carvomenthol
Property Value Source(s)
Boiling Point 222 °C at 760 mmHg [11[31[5]

101.8-102 °C at 14 Torr

[8]

Density

0.887 - 0.893 g/cm?® at 25 °C

[215]1€]

Refractive Index

1.462 - 1.463 at 20 °C

[2]15]1€]

Flash Point

86.7 °C (188 °F) TCC

[3][5]

Vapor Pressure

0.021 mmHg at 25 °C

(estimated)

[5]

Water Solubility

298.3 mg/L at 25 °C

(estimated)

[5]

logP (o/w)

2.44 - 3.22 (estimated)

[11(51e]

Appearance

oily liquid

Stereochemistry and Isomerism
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Carvomenthol possesses multiple chiral centers, leading to the existence of several
stereoisomers.[1] Stereoisomers are molecules with the same chemical formula and
connectivity but different three-dimensional arrangements of atoms. These can be categorized
as enantiomers (non-superimposable mirror images) or diastereomers (stereoisomers that are
not mirror images). Unlike enantiomers, which share identical physical properties (except for
optical rotation), diastereomers can exhibit different physical and chemical characteristics, such
as melting points, boiling points, and solubilities.[1] For instance, one specific sterecisomer of
carvomenthol is identified by the IUPAC name (1R,2R,5R)-2-methyl-5-propan-2-ylcyclohexan-
1-ol.[1][2] The precise configuration of the various diastereomeric carvomenthols has been a
subject of chemical literature, emphasizing the importance of stereochemistry in defining the
compound's properties.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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